Cas no 704-09-6 (Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl-)

• Product Name: Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl-
• CAS No: 704-09-6
• MF: C₈H₇Cl₂FO
• MW: 209.044984102249
• CID: 5572334
• Update Time: 2025-10-29

Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl-

• Inchi： 1S/C8H7Cl2FO/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-4,12H,1H3
• InChI Key： MNZGIFONSZRANH-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C(Cl)=CC=1Cl)(O)C

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 270.0±35.0 °C(Predicted)
• pka: 13.33±0.20(Predicted)

Additional information on Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl-

Comprehensive Overview of Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl- (CAS No. 704-09-6): Properties, Applications, and Market Insights

Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl- (CAS No. 704-09-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated aromatic alcohol derivative exhibits unique chemical properties due to its 2,4-dichloro-5-fluoro substitution pattern combined with an α-methyl benzenemethanol structure. The strategic placement of halogen atoms on the benzene ring makes this compound particularly valuable for designing bioactive molecules with enhanced stability and target specificity.

Recent scientific literature highlights the growing importance of fluorinated aromatic compounds like 2,4-dichloro-5-fluoro-α-methyl-benzenemethanol in drug discovery. The compound's molecular weight of 223.05 g/mol and its balanced lipophilicity make it an attractive building block for medicinal chemistry. Researchers are particularly interested in how the fluoro and chloro substituents influence the compound's electronic properties and potential biological activities, especially in the context of developing new antimicrobial agents and enzyme inhibitors.

The synthesis of Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl- typically involves multi-step organic transformations starting from appropriately substituted benzene derivatives. Modern synthetic approaches emphasize green chemistry principles, with recent publications describing improved catalytic methods for introducing the α-methyl group while maintaining high regioselectivity for the 2,4-dichloro-5-fluoro pattern. These advancements address common search queries like "sustainable synthesis of halogenated benzenemethanols" and "regioselective halogenation techniques."

In pharmaceutical applications, the 2,4-dichloro-5-fluoro substitution pattern of this α-methyl benzenemethanol derivative has shown promise in structure-activity relationship (SAR) studies. Computational chemistry analyses reveal how these specific halogens affect molecular docking with biological targets, answering frequent search questions about "halogen bonding in drug design" and "fluorine effects on drug metabolism." The compound serves as a key intermediate for potential CNS-active molecules, though its exact therapeutic applications remain under investigation.

The agrochemical sector has shown increasing interest in 2,4-dichloro-5-fluoro-α-methyl-benzenemethanol derivatives as potential precursors for novel crop protection agents. The compound's structural features align with current trends in developing halogen-containing pesticides with improved environmental profiles. Industry reports suggest growing demand for such intermediates, particularly in regions focusing on sustainable agriculture—a topic frequently searched alongside terms like "next-generation agrochemical intermediates."

Analytical characterization of Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl- typically employs advanced techniques including HPLC-MS, NMR spectroscopy (particularly ¹⁹F NMR), and X-ray crystallography. These methods help researchers address common quality control challenges associated with polyhalogenated aromatic compounds, a subject of numerous technical inquiries in analytical chemistry forums and search engines.

From a commercial perspective, CAS 704-09-6 occupies a niche but growing segment in the fine chemicals market. Suppliers emphasize the compound's high purity grades (typically ≥98%) and its role in supporting innovative research programs. Market analysts note particular interest from pharmaceutical companies exploring fluorinated small molecule libraries, reflecting broader industry trends toward targeted drug discovery approaches.

Environmental and safety considerations for handling 2,4-dichloro-5-fluoro-α-methyl-benzenemethanol follow standard protocols for halogenated organic compounds. While not classified as highly hazardous, proper laboratory practices are essential—a point frequently emphasized in safety data sheets and occupational health guidelines searched by laboratory professionals.

Future research directions for Benzenemethanol, 2,4-dichloro-5-fluoro-α-methyl- may explore its potential in materials science applications, particularly in designing specialty polymers or liquid crystals. The compound's unique combination of halogen substituents and chiral center (from the α-methyl group) offers intriguing possibilities for creating advanced functional materials—an area generating increasing search traffic in materials science databases.

In conclusion, CAS 704-09-6 represents an important structural motif in modern chemical research. Its 2,4-dichloro-5-fluoro-α-methyl-benzenemethanol architecture continues to inspire innovations across multiple disciplines, from medicinal chemistry to materials science. As synthetic methodologies advance and application research expands, this compound will likely maintain its relevance in addressing contemporary scientific challenges and industrial needs.